Cas no 109544-15-2 (2-Oxazolemethanol, 4-(4-chlorophenyl)-)

• Product Name: 2-Oxazolemethanol, 4-(4-chlorophenyl)-
• CAS No: 109544-15-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 3600275
• PubChem ID: 21290685
• Update Time: 2025-04-22

2-Oxazolemethanol, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanol, 4-(4-chlorophenyl)-
• LRBAUESIMPEDQH-UHFFFAOYSA-N
• SCHEMBL9833295
• 4-(4-chlorophenyl)-2-oxazolemethanol
• 109544-15-2
• DTXSID001291064

• Inchi： 1S/C10H8ClNO2/c11-8-3-1-7(2-4-8)9-6-14-10(5-13)12-9/h1-4,6,13H,5H2
• InChI Key： LRBAUESIMPEDQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=COC(CO)=N1

Computed Properties

• Exact Mass: 209.0243562Da
• Monoisotopic Mass: 209.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų